(1S,3S,4R)-2-Tert-butoxycarbonyl-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid

Specification

• Molecular Formula: C13H19NO5
• Molecular Weight: 269.29 g/mol
• IUPAC Name: (1S,3S,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
• Standard InChI: InChI=1S/C13H19NO5/c1-13(2,3)19-12(18)14-8-5-4-7(6-9(8)15)10(14)11(16)17/h7-8,10H,4-6H2,1-3H3,(H,16,17)/t7-,8+,10+/m1/s1
• Standard InChI Key: GYELYJDPQKBKFR-WEDXCCLWSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@H]2CC[C@@H]([C@H]1C(=O)O)CC2=O
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CCC(C1C(=O)O)CC2=O

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound’s IUPAC name, (1S,3S,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid, reflects its stereochemical configuration and functional group arrangement. The bicyclo[2.2.2]octane system imposes significant conformational rigidity, while the Boc group at the 2-position and carboxylic acid at the 3-position enhance its utility as a synthetic intermediate.

Table 1: Fundamental Chemical Properties

Property	Value
Molecular Formula	C₁₃H₁₉NO₅
Molecular Weight	269.29 g/mol
CAS Number	2940870-03-9
IUPAC Name	(1S,3S,4R)-2-[(2-methylpropan-2-yl)oxycarbonyl]-6-oxo-2-azabicyclo[2.2.2]octane-3-carboxylic acid
Isomeric SMILES	CC(C)(C)OC(=O)N1[C@H]2CCC@@HCC2=O

The stereochemistry at positions 1, 3, and 4 is critical for its biological interactions and synthetic applications. Computational models derived from PubChem data confirm the spatial arrangement of functional groups, which influences hydrogen bonding and steric interactions.

Synthesis and Industrial Production

Industrial Scalability

Industrial production would likely employ continuous-flow reactors to enhance yield and purity. For example, microreactor systems could mitigate exothermicity during Boc protection, while immobilized enzymes might facilitate stereoselective cyclization.

Physicochemical Properties

Experimental and Predicted Data

Direct experimental data for this compound remain sparse, but analogs such as (3S)-2-azabicyclo[2.2.2]octane-3-carboxylic acid (CAS: 109583-12-2) provide comparative insights:

Table 2: Comparative Physicochemical Properties

Property	Target Compound (Predicted)	(3S)-2-Azabicyclo[2.2.2]octane-3-carboxylic Acid
Density (g/cm³)	1.2–1.3	1.2 ± 0.1
Boiling Point (°C)	300–310	304.3 ± 25.0
Water Solubility	Low	Moderately soluble

The Boc group and ketone moiety likely reduce aqueous solubility compared to the simpler analog, necessitating polar aprotic solvents like DMF or DMSO for handling.

Biological Activity and Hypothetical Applications

Mechanistic Hypotheses

Though direct pharmacological data are unavailable, the compound’s β-lactam core suggests potential as a protease inhibitor. For instance, analogous bicyclic systems inhibit gamma-secretase, a target in Alzheimer’s disease therapeutics. The Boc group may enhance blood-brain barrier permeability, while the carboxylic acid could facilitate target binding via ionic interactions.

Comparative Analysis with 5-Oxo Analogs

The (1S,3S,4S)-5-oxo isomer (PubChem CID: 146565058) exhibits distinct reactivity due to ketone positioning. Molecular dynamics simulations indicate that the 6-oxo derivative’s ketone participates in stronger intramolecular hydrogen bonding, potentially stabilizing transition states in enzymatic reactions.

Future Directions and Research Gaps

Priority Areas

• Synthetic Optimization: Developing enantioselective routes to minimize racemization during cyclization.

• Biological Screening: Evaluating inhibitory activity against proteases and peptidases.

• Computational Modeling: Predicting metabolic pathways and off-target interactions using QSAR models.